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Compound of Interest

Compound Name: 2-Vinylquinoline

Cat. No.: B1294476

An In-Depth Technical Guide to 2-Vinylquinoline for Researchers and Drug Development
Professionals

Introduction

2-Vinylquinoline, a heterocyclic aromatic compound, stands as a pivotal building block in the
realms of medicinal chemistry and materials science. Its structure, featuring a quinoline core
appended with a reactive vinyl group at the 2-position, offers a unique combination of
properties that make it a versatile precursor for a wide array of functional molecules. The
qguinoline scaffold itself is a privileged structure in drug discovery, forming the core of numerous
approved therapeutic agents.[1] The addition of the vinyl moiety provides a reactive handle for
diverse chemical transformations, enabling the construction of complex molecular
architectures. This guide provides a comprehensive overview of 2-vinylquinoline, from its
fundamental properties and synthesis to its applications and handling, tailored for professionals
in research and development.

Physicochemical Properties of 2-Vinylquinoline

A clear understanding of the physicochemical properties of a compound is fundamental for its
application in research and development. The key properties of 2-vinylquinoline are
summarized below.
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Property Value References
CAS Number 772-03-2 213114151611 7]
Molecular Formula Ci1HoN [2][41[5]
Molecular Weight 155.20 g/mol [21[31[4]
IUPAC Name 2-ethenylquinoline [41[6]
2-Ethenylquinoline, Vinyl
Synonyms o [21[41[5116][7]
quinoline
Dark orange-brown liquid or
Appearance , [2][4][8]
solid
Melting Point 284-285 °C [21[71[8]
Boiling Point 120-125 °C at 7 Torr [8]
Density ~1.03 g/cm?3 [2][41[8]
- Soluble in DMSO and acetic
Solubility ) 9]
acid
. Often supplied with a stabilizer
Stabilizer [4]

like hydroquinone

Synthesis of 2-Vinylquinoline: A Comparative

Overview

The synthesis of 2-vinylquinolines has attracted significant attention due to their biological

importance.[10] Several methodologies have been developed, each with its own advantages

and limitations. The choice of a synthetic route often depends on factors such as substrate

availability, desired scale, and reaction conditions.

Key Synthetic Strategies

o Wittig Reaction: This classic method involves the reaction of 2-quinolinecarboxaldehydes

with appropriate ylides. While effective, the limited availability of the aldehyde starting

material can narrow the scope of this approach.[10]
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e Reductive Olefination: Quinoline N-oxides can be treated with styrenes to selectively
produce trans-2-vinylquinolines.[10]

o Condensation Reactions: From a practical standpoint, the most effective method is the direct
condensation of 2-methylquinolines with aldehydes.[10] This aldol-type condensation,
however, can require high temperatures and long reaction times.[10] To overcome these
challenges, variations such as microwave-assisted synthesis and the use of mediators like
trifluoromethanesulfonamide (TfNHz2) have been developed to improve reaction kinetics and
yields.[10]

o Catalyst-Free Deamination: A facile, catalyst-free synthesis has been reported via a direct
deamination reaction occurring during a Mannich synthesis.[11]

e Reaction with Formaldehyde: A straightforward method involves heating 2-methylquinoline
compounds with formaldehyde, often in the presence of a secondary amine hydrochloride
and a small amount of an organic base, which can simplify the synthesis of intermediates for
drugs like Montelukast.[12]
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Caption: Microwave-assisted synthesis of 2-Vinylquinoline.

Detailed Experimental Protocol: Microwave-Assisted
Synthesis

This protocol is adapted from a reported efficient synthesis of 2-vinylquinolines.[10]

e Reaction Setup: To a microwave vial, add 2-methylquinoline (1 mmol), the desired aldehyde
(2.2 mmol), and trifluoromethanesulfonamide (TfNH2) (0.2 mmol) in a suitable solvent like
toluene.

e Microwave Irradiation: Seal the vial and place it in a microwave reactor. Irradiate the mixture
at a set temperature (e.g., 120-150 °C) for a specified time (e.g., 15-30 minutes).
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o Work-up: After cooling, dilute the reaction mixture with an organic solvent like ethyl acetate
and wash with water and brine.

« Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. Purify the crude product by column chromatography on silica gel to
obtain the desired 2-vinylquinoline derivative.

Reactivity and Mechanistic Insights

The chemical reactivity of 2-vinylquinoline is dominated by the vinyl group, which readily
participates in a variety of transformations, including polymerization, addition reactions, and
cross-coupling reactions. This makes it a valuable intermediate for introducing the quinoline
moiety into larger, more complex molecules. The nitrogen atom in the quinoline ring can also
act as a ligand for metal ions, a property that is exploited in the development of polymer-
supported catalysts.[13]

Applications in Research and Drug Development

The versatile nature of 2-vinylquinoline has led to its use in several key areas of research and
development.

Anticancer and Antimalarial Agents

Substituted 2-vinylquinolines, particularly 2-styrylquinolines, have demonstrated significant
potential as anticancer agents.[1] Their mechanisms of action often involve inducing apoptosis
and cell cycle arrest.[1] Furthermore, the quinoline core is a well-established pharmacophore in
antimalarial drugs, and derivatives of 2-vinylquinoline have shown excellent activity against
chloroquine-resistant strains of Plasmodium falciparum.[10]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1294476?utm_src=pdf-body
https://www.benchchem.com/product/b1294476?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_for_2_Vinyl_5_6_7_8_tetrahydroquinoline_in_Polymer_Synthesis.pdf
https://www.benchchem.com/product/b1294476?utm_src=pdf-body
https://www.benchchem.com/product/b1294476?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_7_Chloro_2_vinylquinoline_as_a_Versatile_Precursor_in_Drug_Synthesis.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_7_Chloro_2_vinylquinoline_as_a_Versatile_Precursor_in_Drug_Synthesis.pdf
https://www.benchchem.com/product/b1294476?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6892474/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Vinylquinoline

Chemical Modification
(e.g., Cross-Coupling, Addition)

(Diverse Compound LibrarD

Biological Screening
(Anticancer, Antimalarial assays)

Lead Compound Identification

(Lead Optimization)

Preclinical Drug Candidate

Click to download full resolution via product page

Caption: Drug development workflow using 2-Vinylquinoline.

Polymer Synthesis

2-Vinylquinoline is a functional monomer that can be polymerized through various methods,
including free-radical and controlled-radical polymerizations.[13] The resulting polymers have
potential applications in:
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o Catalysis: The pyridine nitrogen in the polymer backbone can chelate metal ions, creating
polymer-supported catalysts that are stable and reusable.[13]

e Drug Delivery: The nitrogen atom can be protonated at low pH, leading to pH-responsive
behavior that can be exploited for smart drug delivery systems.[13]

o Coatings: Polymers containing pyridine moieties often exhibit good adhesion to various
substrates, making them suitable for functional coatings.[13]

Safety, Handling, and Storage

Proper handling and storage of 2-vinylquinoline are crucial for ensuring laboratory safety.

e Hazards: 2-Vinylquinoline is harmful if swallowed (H302), causes skin irritation (H315),
serious eye irritation (H319), and may cause respiratory irritation (H335).[14]

o Precautions: Always work in a well-ventilated area and avoid inhaling dust or fumes.[14]
Wear appropriate personal protective equipment, including gloves, safety glasses, and a lab
coat.[14] Avoid contact with skin and eyes.[14] Do not eat, drink, or smoke when handling
this chemical.[14]

» Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[14] It is
recommended to store under an inert atmosphere, such as argon, as the compound can be
air-sensitive.[14] Keep away from incompatible materials and sources of ignition.[14]

Conclusion

2-Vinylquinoline is a high-value chemical intermediate with significant applications in drug
discovery and materials science. Its unique chemical structure allows for a wide range of
synthetic modifications, leading to the creation of novel compounds with potent biological
activities and advanced materials with unique properties. A thorough understanding of its
synthesis, reactivity, and handling is essential for researchers and scientists looking to harness
the full potential of this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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